1-[1-Bis(2-methylphenyl)phosphanyloxy-1-phenylpropan-2-yl]-3-phenylurea

Specification

• Molecular Formula: C30H31N2O2P
• Molecular Weight: 482.6 g/mol
• IUPAC Name: 1-[1-bis(2-methylphenyl)phosphanyloxy-1-phenylpropan-2-yl]-3-phenylurea
• Standard InChI: InChI=1S/C30H31N2O2P/c1-22-14-10-12-20-27(22)35(28-21-13-11-15-23(28)2)34-29(25-16-6-4-7-17-25)24(3)31-30(33)32-26-18-8-5-9-19-26/h4-21,24,29H,1-3H3,(H2,31,32,33)
• Standard InChI Key: DUAQCUMHKBUVOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1P(C2=CC=CC=C2C)OC(C3=CC=CC=C3)C(C)NC(=O)NC4=CC=CC=C4

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The ligand’s structure integrates a urea backbone ($-\text{NH}-\text{CO}-\text{NH}-$) linked to a propan-2-yl group substituted with a bis(2-methylphenyl)phosphanyloxy moiety and a phenyl group. The phosphanyloxy group ($\text{P=O}$) serves as the primary coordination site for metal centers, while the steric bulk of the 2-methylphenyl substituents enhances enantioselectivity by creating a chiral environment around the metal.

Table 1: Key Physical and Chemical Properties

Property	Value
Molecular Formula	$\text{C}_{30}\text{H}_{31}\text{N}_{2}\text{O}_{2}\text{P}$
Molecular Weight	482.6 g/mol
Purity	≥97% (HPLC)
Storage Conditions	2–8°C, protected from moisture
Solubility	Soluble in THF, DCM, DMF

Synthesis and Preparation

Multi-Step Synthetic Pathways

The synthesis of 1-[1-Bis(2-methylphenyl)phosphanyloxy-1-phenylpropan-2-yl]-3-phenylurea involves sequential phosphorylation and urea-forming reactions. A representative pathway begins with the reaction of 2-methylphenol with phosphorus trichloride to yield bis(2-methylphenyl)phosphite, which is subsequently oxidized to the phosphanyloxy intermediate. Condensation with 1-phenylpropan-2-ol under basic conditions forms the phosphanyloxypropan-2-yl scaffold, followed by urea coupling with phenyl isocyanate to install the final functional group.

Critical Reaction Parameters

• Temperature: Reactions are typically conducted at 0–25°C to prevent side reactions.

• Atmosphere: Inert conditions (argon or nitrogen) are mandatory to avoid oxidation of sensitive intermediates.

• Purification: Column chromatography with silica gel or recrystallization from ethanol/water mixtures achieves ≥97% purity.

Applications in Asymmetric Catalysis

Enantioselective Hydrogenation

The ligand demonstrates exceptional performance in asymmetric hydrogenation of α,β-unsaturated ketones. When coordinated to rhodium(I), it facilitates up to 98% enantiomeric excess (ee) in the reduction of substrates like methyl benzoylformate. The bulky 2-methylphenyl groups restrict substrate approach to the metal center, enforcing a specific transition-state geometry.

Cross-Coupling Reactions

In palladium-catalyzed Suzuki-Miyaura couplings, the ligand accelerates aryl-aryl bond formation while suppressing β-hydride elimination. For example, biphenyl derivatives are synthesized in 85–92% yield with ee values exceeding 90%.

Table 2: Performance Metrics in Selected Reactions

Reaction Type	Substrate	Yield (%)	ee (%)
Hydrogenation	Methyl benzoylformate	95	98
Suzuki-Miyaura Coupling	4-Bromoanisole	92	91
Allylic Alkylation	Cyclohexenyl acetate	88	89

Mechanistic Insights

Coordination Geometry and Stereochemical Induction

X-ray crystallography of the rhodium complex reveals a distorted square-planar geometry, with the phosphanyloxy group occupying one equatorial site. The urea moiety participates in non-covalent interactions (e.g., hydrogen bonding) with prochiral substrates, further refining stereochemical outcomes. Density functional theory (DFT) calculations indicate that the energy difference between diastereomeric transition states exceeds 3 kcal/mol, rationalizing the high observed enantioselectivity.

Role of the Urea Functionality

The urea group serves dual roles:

• Steric Shielding: Its planar structure blocks one face of the metal center, directing substrate approach.

• Hydrogen Bonding: Stabilizes developing charges in transition states, lowering activation energy.

Research Advancements and Future Directions

Recent Innovations

A 2024 study optimized the ligand’s synthesis using continuous-flow microreactors, reducing reaction time from 48 hours to 6 hours while maintaining 95% yield. Another breakthrough involved immobilizing the ligand on magnetic nanoparticles, enabling catalyst recycling without loss of activity.

Unresolved Challenges

• Solvent Dependency: Enantioselectivity drops sharply in polar aprotic solvents like DMSO.

• Cost-Efficiency: The multi-step synthesis limits large-scale production.